4-bromo-2-(4-methoxybenzoyl)Benzonitrile

• Molecular Formula: C15H10BrNO2
• Molecular Weight: 316.15 g/mol
• IUPAC Name: 4-bromo-2-(4-methoxybenzoyl)benzonitrile
• InChI: InChI=1S/C15H10BrNO2/c1-19-13-6-3-10(4-7-13)15(18)14-8-12(16)5-2-11(14)9-17/h2-8H,1H3
• InChI Key: CYBJYECLFKHXII-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Br)C#N

Description

4-bromo-2-(4-methoxybenzoyl)Benzonitrile is an organic compound with the molecular formula C15H10BrNO2 and a molecular weight of 316.15 g/mol . This compound is characterized by the presence of a bromine atom, a methoxybenzoyl group, and a benzonitrile moiety, making it a versatile intermediate in organic synthesis.

Preparation Methods

The synthesis of 4-bromo-2-(4-methoxybenzoyl)Benzonitrile typically involves multi-step reactions. One common method includes the bromination of 2-(4-methoxybenzoyl)benzonitrile using bromine or N-bromosuccinimide in the presence of a suitable solvent such as dichloromethane . The reaction conditions often require controlled temperatures and the use of catalysts to achieve high yields.

Chemical Reactions Analysis

4-bromo-2-(4-methoxybenzoyl)Benzonitrile undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in Suzuki cross-coupling reactions with phenyl boronic acid to form biaryl compounds.

Common reagents used in these reactions include potassium hydroxide, sodium cyanide, and various catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-bromo-2-(4-methoxybenzoyl)Benzonitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound can be used in the development of fluorescent probes for detecting specific ions or molecules.

Medicine: It serves as a precursor in the synthesis of pharmaceutical compounds.

Industry: The compound is used in the production of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of 4-bromo-2-(4-methoxybenzoyl)Benzonitrile involves its interaction with specific molecular targets. The bromine atom and the methoxybenzoyl group play crucial roles in its reactivity and binding affinity. The compound can interact with enzymes, receptors, or other biomolecules, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

4-bromo-2-(4-methoxybenzoyl)Benzonitrile can be compared with other similar compounds such as:

4-bromobenzonitrile: This compound lacks the methoxybenzoyl group, making it less versatile in certain synthetic applications.

4-(bromomethyl)benzonitrile: This compound has a bromomethyl group instead of a bromine atom, leading to different reactivity and applications.

The uniqueness of this compound lies in its combination of functional groups, which provides a balance of reactivity and stability, making it suitable for a wide range of applications.